4-ethoxy-3-fluoro-N-(2-hydroxy-2-methyl-4-phenylbutyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-(2-hydroxy-2-methyl-4-phenylbutyl)benzenesulfonamide
• InChI: InChI=1S/C19H24FNO4S/c1-3-25-18-10-9-16(13-17(18)20)26(23,24)21-14-19(2,22)12-11-15-7-5-4-6-8-15/h4-10,13,21-22H,3,11-12,14H2,1-2H3
• InChI Key: WOKFMYIIHVFBHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC(C)(CCC2=CC=CC=C2)O)F
• Molecular Formula: C19H24FNO4S
• Molecular Weight: 381.5 g/mol

Description

4-ethoxy-3-fluoro-N-(2-hydroxy-2-methyl-4-phenylbutyl)benzenesulfonamide, also known as EFHB, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Scientific Research Applications

Endothelin Receptor Antagonism

Biphenylsulfonamides have been identified as a novel series of endothelin-A (ETA) selective antagonists. Modifications to these molecules have led to compounds with improved binding affinity and functional activity, suggesting potential applications in cardiovascular research and therapy (N. Murugesan et al., 1998).

Photodynamic Therapy for Cancer

New zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have shown high singlet oxygen quantum yields, making them promising candidates for Type II photosensitizers in photodynamic therapy for treating cancer (M. Pişkin et al., 2020).

Crystal Structure Analysis

The crystal structures of various benzenesulfonamide derivatives have been analyzed, contributing to the understanding of supramolecular architectures and intermolecular interactions, which is crucial for the design of novel materials and pharmaceuticals (V. Z. Rodrigues et al., 2015).

Carbonic Anhydrase Inhibition

Studies on 4-(2-substituted hydrazinyl)benzenesulfonamides have revealed their potent inhibitory effects on carbonic anhydrase I and II, indicating their potential for treating conditions like glaucoma, epilepsy, and mountain sickness (H. Gul et al., 2016).

Cyclooxygenase-2 Inhibition

Research into 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives has led to the discovery of potent and selective COX-2 inhibitors, which are important for developing new anti-inflammatory drugs (Hiromasa Hashimoto et al., 2002).